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Compound of Interest

Compound Name:
2-Deoxystreptamine

dihydrobromide

Cat. No.: B601498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the melting point and

thermal stability of 2-deoxystreptamine dihydrobromide. This document is intended to be a

valuable resource for researchers, scientists, and drug development professionals working with

this compound and other aminoglycoside antibiotics.

Physicochemical Properties of 2-Deoxystreptamine
Salts
2-Deoxystreptamine is a core structural component of many aminoglycoside antibiotics.[1][2][3]

[4] Its salts, including the dihydrobromide, are often used in research and development. The

melting point is a critical physical property that provides an indication of purity and is essential

for various formulation and manufacturing processes. Below is a summary of the available

melting point data for 2-deoxystreptamine and its common salts.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

2-

Deoxystreptamin

e

2037-48-1 C₆H₁₄N₂O₃ 162.19 225-228[5]

2-

Deoxystreptamin

e

Dihydrobromide

84107-26-6
C₆H₁₄N₂O₃ ·

2HBr
324.01 273-278[6]

2-

Deoxystreptamin

e

Dihydrochloride

14429-30-2
C₆H₁₄N₂O₃ ·

2HCl
235.11

325

(decomposes)[5]

Note: While a specific melting point range for 2-deoxystreptamine dihydrobromide is

provided, detailed thermal stability data from techniques such as Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are not readily available in the public

domain. The experimental protocols provided below describe the standard methodologies for

obtaining such data.

Experimental Protocols for Thermal Analysis
To ensure accurate and reproducible data, standardized experimental protocols are essential

for determining the melting point and thermal stability of chemical compounds.

Melting Point Determination using Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique in which the difference in the

amount of heat required to increase the temperature of a sample and a reference is measured

as a function of temperature. It is a highly sensitive method for determining the melting point

and other thermal transitions of a material.

Methodology:
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Sample Preparation: A small amount of the 2-deoxystreptamine dihydrobromide sample

(typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum pan. An

empty sealed pan is used as a reference.

Instrument Setup: The DSC instrument is calibrated using a standard with a known melting

point (e.g., indium).

Experimental Conditions:

Temperature Program: The sample and reference are heated at a constant rate, typically

10°C/min, over a temperature range that encompasses the expected melting point (e.g.,

from 25°C to 300°C).

Purge Gas: An inert gas, such as nitrogen, is passed through the sample chamber at a

constant flow rate (e.g., 50 mL/min) to provide a controlled atmosphere and prevent

oxidative degradation.

Data Analysis: The DSC thermogram plots heat flow against temperature. The melting point

is determined as the onset temperature or the peak temperature of the endothermic event

corresponding to melting. The enthalpy of fusion (ΔH), which is the area under the melting

peak, can also be calculated to provide information about the energy required for the phase

transition.

Thermal Stability Assessment using Thermogravimetric
Analysis (TGA)
Thermogravimetric Analysis measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere. It is used to determine the thermal stability and

decomposition profile of a material.

Methodology:

Sample Preparation: A small amount of the 2-deoxystreptamine dihydrobromide sample

(typically 5-10 mg) is placed in a tared TGA pan (e.g., platinum or alumina).

Instrument Setup: The TGA instrument's balance is tared to zero with the empty pan.
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Experimental Conditions:

Temperature Program: The sample is heated at a constant rate, for example, 10°C/min,

over a wide temperature range (e.g., from 25°C to 600°C).

Purge Gas: The experiment is typically conducted under an inert nitrogen atmosphere to

monitor thermal decomposition. An oxidizing atmosphere (e.g., air) can also be used to

study oxidative stability. The gas flow rate is kept constant (e.g., 20 mL/min).

Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The

onset temperature of decomposition indicates the temperature at which significant mass loss

begins, providing a measure of the compound's thermal stability. The temperatures at which

5% or 10% weight loss occurs are also often reported as indicators of the initiation of

decomposition.

Visualizations
Experimental Workflow for Thermal Analysis
The following diagram illustrates the general workflow for determining the melting point and

thermal stability of a chemical compound like 2-deoxystreptamine dihydrobromide using

DSC and TGA.
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Caption: Workflow for DSC and TGA analysis.

Mechanism of Action of 2-Deoxystreptamine-Containing
Antibiotics
2-Deoxystreptamine is the central scaffold for a large class of aminoglycoside antibiotics.[1][2]

[3][4] Their primary mechanism of action is the inhibition of bacterial protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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